Cas no 1781177-73-8 (3,3-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3,3-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1781177-73-8
• MF: C₁₀H₇F₅O₂
• MW: 254.153400659561
• CID: 5950268
• PubChem ID: 105510204
• Update Time: 2025-05-20

3,3-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid
• 3,3-difluoro-3-[4-(trifluoromethyl)phenyl]propanoic acid
• 1781177-73-8
• EN300-1946305

• Inchi： 1S/C10H7F5O2/c11-9(12,5-8(16)17)6-1-3-7(4-2-6)10(13,14)15/h1-4H,5H2,(H,16,17)
• InChI Key： SRAOMFMCDQQPRY-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC(C(F)(F)F)=CC=1)F

Computed Properties

• Exact Mass: 254.03662027g/mol
• Monoisotopic Mass: 254.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3,3-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid

Comprehensive Overview of 3,3-Difluoro-3-[4-(Trifluoromethyl)phenyl]propanoic Acid (CAS No. 1781177-73-8)

3,3-Difluoro-3-[4-(trifluoromethyl)phenyl]propanoic acid (CAS No. 1781177-73-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms in its molecular framework enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules. This compound is particularly notable for its potential applications in the development of enzyme inhibitors and receptor modulators, which are critical in drug discovery pipelines.

In recent years, the demand for fluorinated compounds like 3,3-difluoro-3-[4-(trifluoromethyl)phenyl]propanoic acid has surged, driven by their ability to improve the pharmacokinetic profiles of therapeutic agents. Researchers are increasingly exploring its utility in medicinal chemistry, especially in the design of small-molecule drugs targeting chronic diseases such as diabetes and inflammation. The compound's CAS number 1781177-73-8 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key advantages of 3,3-difluoro-3-[4-(trifluoromethyl)phenyl]propanoic acid lies in its versatility as a building block for more complex molecules. Its trifluoromethyl group and difluoromethylene moiety contribute to enhanced binding affinity and selectivity, which are crucial for optimizing drug efficacy. This aligns with current trends in precision medicine, where tailored molecular designs are prioritized to minimize off-target effects.

From a synthetic perspective, the compound's carboxylic acid functionality allows for straightforward derivatization, enabling the creation of diverse analogs. This feature is particularly valuable in high-throughput screening campaigns, where rapid structural modifications are essential for identifying lead compounds. Additionally, its stability under various reaction conditions makes it a reliable candidate for scale-up processes in industrial applications.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike some traditional fluorinated reagents, 3,3-difluoro-3-[4-(trifluoromethyl)phenyl]propanoic acid is designed to align with green chemistry principles, reducing the need for hazardous solvents or catalysts. This aspect resonates with the increasing focus on sustainable synthesis methods in the chemical industry.

In conclusion, 3,3-difluoro-3-[4-(trifluoromethyl)phenyl]propanoic acid (CAS No. 1781177-73-8) represents a cutting-edge tool in modern chemical research. Its multifaceted applications—from drug discovery to material science—highlight its importance in advancing innovation-driven industries. As scientific inquiries into fluorine chemistry continue to expand, this compound is poised to remain a focal point for future breakthroughs.